Cas no 68320-91-2 (Ethanol, 2-[(1-naphthalenylmethyl)thio]-)

• Product Name: Ethanol, 2-[(1-naphthalenylmethyl)thio]-
• CAS No: 68320-91-2
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 393396
• PubChem ID: 15564349
• Update Time: 2025-04-19

Ethanol, 2-[(1-naphthalenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(1-naphthalenylmethyl)thio]-
• 2-(naphthalen-1-ylmethylsulfanyl)ethanol
• DTXSID50574327
• HBMUFFKXGNBHTQ-UHFFFAOYSA-N
• AKOS009166226
• 2-{[(Naphthalen-1-yl)methyl]sulfanyl}ethan-1-ol
• 2-[(naphthalen-1-ylmethyl)sulfanyl]ethanol
• 68320-91-2

• Inchi： 1S/C13H14OS/c14-8-9-15-10-12-6-3-5-11-4-1-2-7-13(11)12/h1-7,14H,8-10H2
• InChI Key： HBMUFFKXGNBHTQ-UHFFFAOYSA-N
• SMILES： S(CCO)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 218.07700
• Monoisotopic Mass: 218.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 3.06530